Cas no 22539-72-6 (1,4-Cyclohexadiene-1-methanol,4-(1-methylethyl)-)

• Product Name: 1,4-Cyclohexadiene-1-methanol,4-(1-methylethyl)-
• CAS No: 22539-72-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 250905
• PubChem ID: 519966
• Update Time: 2025-04-19

1,4-Cyclohexadiene-1-methanol,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-methanol,4-(1-methylethyl)-
• (4-propan-2-ylcyclohexa-1,4-dien-1-yl)methanol
• 1,4-p-Menthadien-7-ol
• 1-Methoxy-4-1(methyl ethyl)-cyclohexane-1,4-dione
• p-Mentha-1,4-dien-7-ol
• DTXSID50334206
• IRZQJXCCKXGQFV-UHFFFAOYSA-N
• 1,4-Cyclohexadiene-1-methanol, 4-(1-methylethyl)-
• (4-Isopropyl-1,4-cyclohexadien-1-yl)methanol #
• 22539-72-6
• SCHEMBL20541879

• Inchi： 1S/C10H16O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,6,8,11H,4-5,7H2,1-2H3
• InChI Key： IRZQJXCCKXGQFV-UHFFFAOYSA-N
• SMILES： OCC1=CCC(=CC1)C(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 231.9°C at 760 mmHg
• Flash Point: 93.9°C
• Refractive Index: 1.499
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols